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Compound of Interest

Compound Name: ES9-17

Cat. No.: B1671241

Essential Safety and Handling Guide for ES9-17

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of ES9-17, a potent inhibitor of clathrin-mediated endocytosis
(CME). Adherence to these guidelines is critical to ensure personal safety and maintain a
secure laboratory environment. ES9-17 is intended for research use only and should not be
used in humans or animals.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling ES9-17 to minimize
exposure and ensure safety.
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PPE Category Item Specification

Nitrile or neoprene gloves are
) ) ) recommended. Inspect gloves
Hand Protection Chemical-resistant gloves ] ]
for any signs of degradation or

puncture before use.

o Must be worn at all times in the
) Safety glasses with side )
Eye Protection laboratory where ES9-17 is

shields or goggles
9099 handled.

A standard laboratory coat

should be worn and kept

Body Protection Laboratory coat ]
fastened to protect against
accidental spills.

Work should be conducted in a
) ) ) ) chemical fume hood to avoid
Respiratory Protection Use in a well-ventilated area

inhalation of any dust or

aerosols.

Safe Handling and Operational Plan

Follow these step-by-step procedures for the safe handling of ES9-17 from receipt to disposal.

Receiving and Inspection

e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the container is properly labeled with the chemical name (ES9-17), CAS number
(55854-43-8), and any hazard warnings.[3]

o Wear appropriate PPE (gloves and safety glasses) during inspection.

Storage

e Solid Form: Store in a tightly sealed container in a cool, dry, and dark place. Recommended
long-term storage is at -20°C for up to several years.[2]
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 In Solution: Prepare stock solutions using a suitable solvent like DMSO.[4][5] Store stock
solutions in small aliquots at -20°C for short-term (months) or -80°C for long-term (months to
years) storage to avoid repeated freeze-thaw cycles.[1][4]

Preparation of Solutions

 All handling of the solid compound and preparation of solutions should be performed in a
chemical fume hood.

o To prepare a stock solution, carefully weigh the required amount of solid ES9-17.
o Slowly add the desired solvent (e.g., DMSO) to the solid. ES9-17 is soluble in DMSO.[4][5]

o Ensure the container is securely capped and mix gently until the solid is completely
dissolved.

Use in Experiments

e When using ES9-17 in experiments, always wear the full complement of recommended PPE.
e Avoid direct contact with skin and eyes.
¢ Do not eat, drink, or smoke in the laboratory.

o Work in a well-ventilated area, preferably a chemical fume hood.

Spill and Emergency Procedures

e Minor Spills:

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or
earth).

o Collect the absorbed material into a sealed container for proper disposal.
o Clean the spill area with a suitable decontamination solution.

e Major Spills:
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o Evacuate the area immediately.
o Alert your institution's emergency response team.

o Provide them with the chemical name and any available safety information.

e In Case of Contact:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.

o Skin: Remove contaminated clothing and wash the affected area with soap and water for
at least 15 minutes. Seek medical attention if irritation persists.

o Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

» All waste containing ES9-17, including empty containers, contaminated PPE, and
experimental waste, must be disposed of as hazardous chemical waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.
» Do not dispose of ES9-17 down the drain or in the regular trash.

o Consult your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Experimental Workflow for Handling ES9-17
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Caption: Workflow for the safe handling of ES9-17 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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